![molecular formula C22H22ClNO5 B1227153 2-[9-(3-chloro-4-methoxyphenyl)-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid](/img/structure/B1227153.png)
2-[9-(3-chloro-4-methoxyphenyl)-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid
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Overview
Description
2-[9-(3-chloro-4-methoxyphenyl)-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid is a member of quinolines.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
- This compound is related to various synthetic processes and structural analyses in organic chemistry. For instance, it's associated with the acylation of amines and pyrazole, where compounds similar in structure have been synthesized for various chemical applications (Arutjunyan et al., 2013). Additionally, studies like those by Okabe et al. (1995) provide insights into the molecular structure and bonding characteristics of related compounds (Okabe et al., 1995).
Biological Activities and Pharmaceutical Applications
- Compounds with similar structures have been investigated for their biological activities. For example, research into vanillin derivative compounds reveals antibacterial properties, suggesting potential pharmaceutical applications (Retnosari et al., 2021).
Application in Material Science
- In the field of material science, derivatives of this compound have been explored for corrosion inhibition, as seen in studies by Singh et al. (2020), where similar compounds were tested and showed promising results (Singh et al., 2020).
Natural Product Synthesis
- The compound is also relevant in the synthesis of natural products. Research by Kirmizigul et al. (2003) on novel natural products from Turkish lichens mentions compounds with structural similarities (Kirmizigul et al., 2003).
Drug Design and Discovery
- Research in drug design and discovery, such as the study by Reddy et al. (2014), has included compounds structurally related to 2-[9-(3-chloro-4-methoxyphenyl)-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid, focusing on developing new pharmaceutical agents (Reddy et al., 2014).
properties
Molecular Formula |
C22H22ClNO5 |
---|---|
Molecular Weight |
415.9 g/mol |
IUPAC Name |
2-[9-(3-chloro-4-methoxyphenyl)-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid |
InChI |
InChI=1S/C22H22ClNO5/c1-29-18-9-8-12(10-13(18)23)20-21-14(4-2-6-16(21)25)24(11-19(27)28)15-5-3-7-17(26)22(15)20/h8-10,20H,2-7,11H2,1H3,(H,27,28) |
InChI Key |
HFNNLFWKEJULIK-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C2C3=C(CCCC3=O)N(C4=C2C(=O)CCC4)CC(=O)O)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)C2C3=C(CCCC3=O)N(C4=C2C(=O)CCC4)CC(=O)O)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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